MePhos

• IUPAC Name: dicyclohexyl-[2-(2-methylphenyl)phenyl]phosphane
• InChI: InChI=1S/C25H33P/c1-20-12-8-9-17-23(20)24-18-10-11-19-25(24)26(21-13-4-2-5-14-21)22-15-6-3-7-16-22/h8-12,17-19,21-22H,2-7,13-16H2,1H3
• InChI Key: GPVWUKXZFDHGMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC=CC=C2P(C3CCCCC3)C4CCCCC4
• Molecular Formula: C25H33P
• DSSTOX Substance ID: DTXSID90370587
• Molecular Weight: 364.5 g/mol
• CAS RN: 251320-86-2

Description

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Synthesis Analysis

The specific synthesis process of this compound is not detailed in the available resources. .

Molecular Structure Analysis

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Chemical Reactions Analysis

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Physical And Chemical Properties Analysis

This compound is a white crystal with a melting point of 107-111 °C. It has a boiling point of 499.3±24.0 °C (predicted) and a flash point of 271.5°C. .

Scientific Research Applications

Application in Phosphorus Modeling and Environmental Management

Research has developed a model named MEPhos for calculating the total phosphorus output from various sources, including both diffuse sources by drainage, wash-off, groundwater outflow, soil erosion, rainwater sewers, and point sources. This model is crucial for identifying areas with high phosphorus loads, enabling the proposal of management options for reducing phosphorus inputs to surface waters, which is vital for environmental management and sustainability. The implementation of this compound in macroscale river basins demonstrates its utility in localizing "hot spots" for high phosphorus loads and proposing adapted management options to mitigate these inputs, reflecting its importance in environmental protection and management practices (Tetzlaff et al., 2007).

Enhancing Knowledge on Marine Environmental Protection

The increasing experimental activities in the marine environment underscore the need for improved frameworks to assess the environmental effects of marine scientific research. This highlights the implications for marine environmental protection under the marine environmental protection (MEP) provisions of the 1982 United Nations Convention on the Law of the Sea (UNCLOS). The work calls for international, science-driven guidelines to address the relationship between marine scientific research (MSR) and MEP provisions, proposing a pathway towards sustainable marine research practices that balance scientific advancement with environmental protection (Verlaan, 2007).

Contributions to Plasma Diagnostics and Applications

The International Conference on Modern Techniques of Plasma Diagnostics and their Application held at the National Research Nuclear University MEPhI (NRNU MEPhI) focused on high-temperature and low-temperature plasma diagnostics. This conference provided a platform for the exchange of information on various diagnostic techniques and their applicability across science, industry, ecology, medicine, and other fields. It highlighted the importance of plasma diagnostics in advancing our understanding of plasma physics and its applications, underscoring the role of such conferences in fostering innovation and collaboration among scientists and practitioners in this field (Savjolov & Dodulad, 2016).

Catalytic Synthesis and Chemical Research

The development of new ligands, such as Me-DuPHOS monoxide (BozPHOS), has proven effective in the copper-catalyzed addition of dialkylzinc to N-phosphinoylimines, enabling the synthesis of alpha-chiral amines. This advancement illustrates the significance of novel ligands in catalytic synthesis, offering high yields, broad substrate scope, and high enantioselectivities with low catalyst loading. Such research contributes to the field of catalytic synthesis by providing efficient methods for producing chiral amines, which are valuable in various chemical synthesis processes and pharmaceutical applications (Boezio et al., 2003).

Mechanism of Action

Target of Action

The primary target of MePhos is the palladium catalyst used in various cross-coupling reactions . The compound acts as a ligand, binding to the palladium center and enhancing its reactivity .

Mode of Action

This compound interacts with its target by forming a complex with the palladium catalyst . This interaction enhances the reactivity of the catalyst, enabling it to facilitate various types of cross-coupling reactions, including Buchwald-Hartwig, Heck, Hiyama, Negishi, Sonogashira, Stille, and Suzuki-Miyaura Couplings .

Biochemical Pathways

These reactions are fundamental in organic synthesis, leading to the formation of C-C, C-N, C-O, C-F, C-CF3, and C-S bonds . The downstream effects include the synthesis of complex organic molecules, which are essential in various fields, including pharmaceuticals and materials science.

Pharmacokinetics

As a ligand in catalysis, its bioavailability would be primarily determined by its ability to form a complex with the palladium catalyst and its solubility in the reaction medium .

Result of Action

The result of this compound’s action is the facilitation of various cross-coupling reactions . By enhancing the reactivity of the palladium catalyst, it enables the efficient formation of new chemical bonds, leading to the synthesis of complex organic molecules .

Safety and Hazards

MePhos is classified as an irritant. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. .

Future Directions

. This suggests that it could continue to be a valuable tool in organic synthesis.

Biochemical Analysis

Biochemical Properties

MePhos plays a crucial role in biochemical reactions as a ligand. It interacts with various enzymes, proteins, and other biomolecules to facilitate chemical reactions. For instance, this compound is known to participate in Buchwald-Hartwig cross-coupling reactions and Suzuki-Miyaura coupling reactions . These interactions are essential for the formation of carbon-carbon and carbon-nitrogen bonds, which are fundamental in organic synthesis.

Cellular Effects

This compound influences various cellular processes and functions. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. By interacting with specific proteins and enzymes, this compound can modulate the activity of these biomolecules, leading to changes in cellular functions. For example, this compound can alter the expression of genes involved in metabolic pathways, thereby impacting cellular metabolism .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. This compound acts as a ligand, binding to specific sites on enzymes and proteins, thereby influencing their activity. This can result in either the inhibition or activation of these biomolecules. Additionally, this compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The stability and degradation of this compound are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions, but its activity can diminish over time due to degradation. Long-term exposure to this compound in in vitro or in vivo studies has revealed its potential to cause sustained changes in cellular functions .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound may exhibit beneficial effects by modulating specific biochemical pathways. At higher doses, this compound can cause toxic or adverse effects. Threshold effects have been observed, where a certain dosage level triggers significant changes in cellular functions and overall health of the animal models .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors to influence metabolic flux and metabolite levels. By modulating the activity of key enzymes, this compound can alter the flow of metabolites through different pathways, impacting overall cellular metabolism. These interactions are crucial for understanding the role of this compound in biochemical processes .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions determine the localization and accumulation of this compound in different cellular compartments. Understanding the transport and distribution of this compound is essential for elucidating its effects on cellular functions and overall health .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. These factors direct this compound to specific compartments or organelles within the cell, where it exerts its activity. The localization of this compound can impact its function and interactions with other biomolecules, thereby influencing cellular processes .